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Introduction

Strigolactones (SLs) are a class of carotenoid-derived plant hormones that play crucial roles
in regulating plant development and mediating interactions with symbiotic and parasitic
organisms in the rhizosphere.[1][2] As signaling molecules, they are exuded from plant roots in
minute quantities, presenting a significant analytical challenge.[3] Accurate and efficient
extraction and quantification of SLs from root exudates are paramount for understanding their
biological functions and for potential applications in agriculture and drug development, such as
promoting symbiotic relationships and controlling parasitic weeds.[4] This document provides a
detailed protocol for the extraction, purification, and quantification of strigolactones from plant
root exudates, compiled from established methodologies.

Experimental Protocols

This protocol outlines the key steps for the collection of root exudates and the subsequent
extraction and purification of strigolactones. The primary methods for extraction are Solid-
Phase Extraction (SPE) and Liquid-Liquid Extraction (LLE).[5]
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Part 1: Collection of Root Exudates

A hydroponic system is a commonly employed method for collecting root exudates as it allows

for a clean and controlled environment.[6][7]

Materials:

Plant seedlings (e.g., rice, sorghum, tomato)

Hydroponic system (e.g., 50 mL falcon tubes with modified caps, or larger containers for
bigger plants)

Hoagland nutrient solution (or other appropriate plant growth medium)
Phosphate-deficient Hoagland solution (to stimulate SL production)

Growth chamber with controlled light and temperature

Procedure:

Germinate seeds in a suitable medium (e.g., on Murashige and Skoog (MS) medium) and
grow them for a designated period (e.g., 1-2 weeks).[8]

Transfer the seedlings to a hydroponic system containing Hoagland nutrient solution.[8]

Grow the plants in a growth chamber under controlled conditions (e.g., 16h light/8h dark
cycle, 25-28°C).

To induce strigolactone production, replace the complete nutrient solution with a phosphate-
deficient solution for a period of 7-10 days before exudate collection.[4]

On the day of collection, gently wash the roots with deionized water to remove any
accumulated nutrients and debris.

Place the plants in fresh collection solution (e.g., deionized water or a minimal nutrient
solution). To improve analyte enrichment, an organic modifier like 5% ethanol can be added
to the collection solvent.
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o Collect the root exudates over a period of 24-48 hours. It is crucial to keep the collection
vessel on ice or in a cooled environment to minimize degradation of the unstable
strigolactones.[1][9]

o Immediately after collection, spike the exudate with an internal standard (e.g., 1 ng of the
synthetic strigolactone GR24 or a deuterated strigolactone like D6-5-deoxystrigol) to
normalize for extraction losses and variations in instrument response.[8][10]

Part 2: Strigolactone Extraction

Two primary methods are commonly used for extracting strigolactones from the collected root
exudates: Solid-Phase Extraction (SPE) and Liquid-Liquid Extraction (LLE).[5]

Materials:

C18 SPE cartridges

Methanol

Acetone

Water (HPLC grade)

Vacuum manifold

Procedure:

o Condition the C18 SPE cartridge by passing through 5 mL of methanol followed by 5 mL of
deionized water.

o Load the collected root exudate (containing the internal standard) onto the conditioned C18
cartridge.

» Wash the cartridge with 5 mL of deionized water to remove salts and other polar impurities.

» Elute the strigolactones from the cartridge with 5 mL of acetone.
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o Evaporate the acetone eluate to dryness under a gentle stream of nitrogen or using a rotary
evaporator.

» Reconstitute the dried residue in a small, known volume (e.g., 100-200 pL) of a suitable
solvent (e.g., 25% acetonitrile in water) for LC-MS/MS analysis.[1]

Materials:

o Ethyl acetate

e Separatory funnel

e Sodium sulfate (anhydrous)

Procedure:

o Transfer the collected root exudate (containing the internal standard) to a separatory funnel.
e Add an equal volume of ethyl acetate to the separatory funnel.

o Shake the funnel vigorously for 2-3 minutes, periodically venting to release pressure.
» Allow the layers to separate, and collect the upper organic (ethyl acetate) layer.

o Repeat the extraction of the aqueous layer two more times with fresh ethyl acetate.

o Combine the organic extracts and dry them over anhydrous sodium sulfate.

« Filter the dried extract and evaporate the solvent to dryness under a gentle stream of
nitrogen or using a rotary evaporator.

o Reconstitute the dried residue in a small, known volume of a suitable solvent for LC-MS/MS
analysis.

Part 3: Quantification by UHPLC-MS/MS

The accurate quantification of strigolactones is typically performed using Ultra-High-
Performance Liquid Chromatography coupled with Tandem Mass Spectrometry (UHPLC-
MS/MS).[6][10]
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Instrumentation and Conditions (Example):
o UHPLC System: A system equipped with a C18 column (e.g., 2.1 mm x 100 mm, 1.7 pum).

» Mobile Phase: A gradient of water with 0.1% formic acid (A) and acetonitrile with 0.1% formic
acid (B).

o Mass Spectrometer: A tandem mass spectrometer equipped with an electrospray ionization
(ESI) source operating in positive ion mode.

» Detection: Multiple Reaction Monitoring (MRM) mode, using specific precursor-to-product ion
transitions for each target strigolactone and the internal standard.

Data Presentation

The following tables summarize quantitative data related to strigolactone extraction and
detection.

Table 1: Recovery of Strigolactones using an Optimized Extraction Protocol.[1]

Recovery from Root Recovery from Root
Compound .

Exudates (%) Tissue (%)
Carlactone 85.2x4.1 78935
Carlactonoic Acid 92.5+3.8 85.1+4.2
Orobanchol 88.7+5.3 81.3+49
5-Deoxystrigol 91.4+4.7 83.6+5.1
Strigol 89.9+5.0 82.0+4.8

Data represents the mean + standard deviation of three replicates.

Table 2: Concentration of Strigolactones in Root Exudates of Different Rice Cultivars.[11]
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] Methoxy-5-
2'-epi-5- .
. . . Orobanchol (peak deoxystrigol
Rice Cultivar deoxystrigol (peak .
area) isomers (peak
area)
area)

Cultivar A 1.2 x 105 0.8 x 10"5 0.5x10"5
Cultivar B 2.5x10"5 1.5x 1075 1.1 x 1075
Cultivar C 0.9 x 1075 0.6 x 10"5 0.4 x 10”5

Peak areas were determined by multiple reaction monitoring liquid chromatography-mass

spectrometry.

Mandatory Visualization
Experimental Workflow

The following diagram illustrates the general workflow for the extraction and analysis of

strigolactones from root exudates.
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Caption: Workflow for Strigolactone Extraction and Analysis.
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Strigolactone Signaling Pathway

The perception of strigolactones initiates a signaling cascade that regulates gene expression.
The core of this pathway involves the receptor D14, the F-box protein MAX2 (D3 in rice), and
the transcriptional repressors D53/SMXLs.[2][12][13]
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Caption: Simplified Strigolactone Signaling Pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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